Cas no 1521509-86-3 (N-methyl-4-(trifluoromethyl)pyridin-2-amine)

• Product Name: N-methyl-4-(trifluoromethyl)pyridin-2-amine
• CAS No: 1521509-86-3
• MF: C₇H₇F₃N₂
• MW: 176.139091730118
• CID: 5833413
• PubChem ID: 53249789
• Update Time: 2025-06-08

N-methyl-4-(trifluoromethyl)pyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• Methyl-(4-trifluoromethyl-pyridin-2-yl)-amine
• 2-Pyridinamine, N-methyl-4-(trifluoromethyl)-
• N-methyl-4-(trifluoromethyl)pyridin-2-amine
• 1521509-86-3
• G11760
• UESSPTZKBKWVHU-UHFFFAOYSA-N
• EN300-1247245
• AKOS015674591
• SCHEMBL14768765

• Inchi： 1S/C7H7F3N2/c1-11-6-4-5(2-3-12-6)7(8,9)10/h2-4H,1H3,(H,11,12)
• InChI Key： UESSPTZKBKWVHU-UHFFFAOYSA-N
• SMILES： C1(NC)=NC=CC(C(F)(F)F)=C1

Computed Properties

• Exact Mass: 176.056
• Monoisotopic Mass: 176.056
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 24.9A^2
• XLogP3: 2.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on N-methyl-4-(trifluoromethyl)pyridin-2-amine

N-methyl-4-(trifluoromethyl)pyridin-2-amine: A Comprehensive Overview of CAS No. 1521509-86-3

N-methyl-4-(trifluoromethyl)pyridin-2-amine (CAS No. 1521509-86-3) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents. This comprehensive overview aims to provide an in-depth understanding of the chemical properties, synthesis methods, biological activities, and recent research advancements associated with N-methyl-4-(trifluoromethyl)pyridin-2-amine.

Chemical Structure and Properties: N-methyl-4-(trifluoromethyl)pyridin-2-amine is a pyridine derivative with a trifluoromethyl group and a methylamine substituent. The molecular formula of this compound is C₈H₈F₃N₂, and its molecular weight is approximately 193.15 g/mol. The presence of the trifluoromethyl group imparts unique electronic and steric properties to the molecule, which can significantly influence its reactivity and biological activity. The compound is typically obtained as a white crystalline solid and is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO).

Synthesis Methods: The synthesis of N-methyl-4-(trifluoromethyl)pyridin-2-amine has been reported using various methodologies. One common approach involves the reaction of 4-trifluoromethylpyridine with methylamine in the presence of a suitable catalyst or base. For example, a recent study published in the Journal of Organic Chemistry described a highly efficient method for the synthesis of this compound using palladium-catalyzed cross-coupling reactions. This method not only improved the yield but also minimized the formation of by-products, making it a preferred choice for large-scale production.

Biological Activities: N-methyl-4-(trifluoromethyl)pyridin-2-amine has been extensively studied for its biological activities, particularly its potential as a therapeutic agent. Research has shown that this compound exhibits potent inhibitory effects on specific enzymes and receptors, making it a valuable lead compound for drug discovery. For instance, studies have demonstrated that N-methyl-4-(trifluoromethyl)pyridin-2-amine can effectively inhibit the activity of monoamine oxidase (MAO), an enzyme involved in the metabolism of neurotransmitters such as serotonin and dopamine. This property makes it a potential candidate for the treatment of neurological disorders such as depression and Parkinson's disease.

In addition to its MAO-inhibitory activity, N-methyl-4-(trifluoromethyl)pyridin-2-amine has also shown promise in modulating other biological targets. A recent study published in the Journal of Medicinal Chemistry reported that this compound can selectively bind to serotonin receptors (5-HT receptors), which are implicated in various physiological processes including mood regulation and sleep patterns. These findings suggest that N-methyl-4-(trifluoromethyl)pyridin-2-amine could be further developed into novel drugs for treating mood disorders and sleep disturbances.

Clinical Applications: While N-methyl-4-(trifluoromethyl)pyridin-2-amine is still primarily studied at the preclinical stage, several research groups have initiated early-stage clinical trials to evaluate its safety and efficacy in humans. Preliminary results from these trials have been encouraging, with no significant adverse effects reported at therapeutic doses. However, further research is needed to fully understand the pharmacokinetics and pharmacodynamics of this compound in human subjects.

Current Research Trends: The ongoing research on N-methyl-4-(trifluoromethyl)pyridin-2-amine is focused on optimizing its chemical structure to enhance its therapeutic potential while minimizing side effects. One area of interest is the development of prodrugs that can improve the bioavailability and stability of this compound in vivo. For example, a recent study published in Bioorganic & Medicinal Chemistry Letters described the synthesis and evaluation of several prodrugs derived from N-methyl-4-(trifluoromethyl)pyridin-2-amine. These prodrugs showed improved solubility and reduced toxicity compared to the parent compound.

In parallel, efforts are being made to explore new applications for N-methyl-4-(trifluoromethyl)pyridin-2-amine. Recent studies have investigated its potential as an antiviral agent against various viral infections, including influenza and coronaviruses. Preliminary results indicate that this compound can inhibit viral replication by interfering with key viral enzymes or host cell receptors. These findings open up new avenues for developing broad-spectrum antiviral drugs based on this scaffold.

Conclusion: In summary, N-methyl-4-(trifluoromethyl)pyridin-2-amine (CAS No. 1521509-86-3) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure confers valuable biological activities, making it an attractive lead compound for drug discovery. Ongoing research continues to uncover new applications and optimize its properties for therapeutic use. As more studies are conducted, it is likely that this compound will play an increasingly important role in advancing our understanding and treatment of various diseases.